7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 7-ethyl-5-nitro-1H-indole-2,3-dione
• InChI: InChI=1S/C10H8N2O4/c1-2-5-3-6(12(15)16)4-7-8(5)11-10(14)9(7)13/h3-4H,2H2,1H3,(H,11,13,14)
• InChI Key: BYIZSDNQZSWVJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC(=C1)[N+](=O)[O-])C(=O)C(=O)N2

Description

7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is a substituted indole derivative characterized by a bicyclic indole-2,3-dione (isatin) core. The molecule features a nitro group at the 5-position and an ethyl substituent at the 7-position of the indole ring. Its structural uniqueness arises from the electron-withdrawing nitro group and the hydrophobic ethyl substituent, which may influence solubility, stability, and intermolecular interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione can be achieved through several methods. One common approach involves the Fischer indole synthesis, where cyclohexanone and phenylhydrazine hydrochloride are reacted using methanesulfonic acid under reflux conditions in methanol . This method yields the corresponding tricyclic indole in good yield. Another method involves the use of p-toluenesulfonic acid in toluene, which gives various indole products .

Industrial Production Methods

Industrial production of indole derivatives often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halogens, amines, alcohols

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

Key Findings from :

highlights the role of the indoline-2,3-dione scaffold in modulating σ receptor subtype selectivity. Derivatives with this scaffold were compared to benzoxazolone, benzoxazinone, and benzothiazinone analogues.

Compound Class	σ1 Affinity (Ki, nM)	σ2 Affinity (Ki, nM)	Selectivity (σ1/σ2)	Notes
Indoline-2,3-dione derivatives	844–>3000	42–>3000	>72	Low σ1 affinity, high σ2 selectivity
Benzoxazolone derivatives	2.6–30	73–>1000	28	High σ1 affinity, moderate selectivity
Benzoxazinone derivatives	5.0–30	140–>1000	28	Similar to benzoxazolone

Analysis :

• Ethyl at position 7 may improve lipophilicity, affecting membrane permeability.
• Scaffold influence : The indoline-2,3-dione scaffold’s additional carbonyl group (vs. benzoxazolone) is critical for σ2 selectivity, as seen in the >72-fold selectivity ratio .

Substituent Effects on Physicochemical Properties

Comparative Substituent Analysis:

Compound Name / Substituents	Position 5	Position 7	Solubility (Predicted)	Stability (Observed)
7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione	Nitro (electron-withdrawing)	Ethyl (hydrophobic)	Low (polar aprotic solvents)	Moderate (nitro group may confer photostability)
5-Methoxyindole derivatives (e.g., 5-Methoxytryptamine)	Methoxy (electron-donating)	–	Moderate (polar solvents)	High (stable under ambient conditions)
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	Chlorine (halogen)	Methyl	Low (due to carboxylic acid group)	High (crystalline structure)

Key Observations :

• Nitro vs.
• Ethyl vs. Halogen/Methyl : The ethyl group increases steric bulk and hydrophobicity compared to smaller substituents like chlorine or methyl, which may influence pharmacokinetic properties .

Biological Activity

7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS Number: 1156728-06-1) is a synthetic compound belonging to the indole family, which has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial, antifungal, and anticancer properties based on recent research findings.

Chemical Structure

The chemical formula of 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is $C_{10}H_{8}N_{2}O_{4}$. The structure features a nitro group and an ethyl substituent on the indole ring, which may influence its biological activity.

Antibacterial Activity

Recent studies have demonstrated that 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione exhibits significant antibacterial properties. For instance:

• Minimum Inhibitory Concentration (MIC) : The compound showed effective inhibition against various Gram-positive and Gram-negative bacteria. Specific MIC values reported include:
  • E. coli : MIC of 0.0195 mg/mL
  • Bacillus mycoides : MIC of 0.0048 mg/mL
  • C. albicans : MIC of 0.0048 mg/mL .

In a comparative study involving multiple compounds, 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione was noted for its superior activity against strains such as Staphylococcus aureus and Salmonella typhi with inhibition zones ranging from 20 mm to 24 mm .

Antifungal Activity

The compound also demonstrates antifungal properties. It has been tested against common fungal strains with promising results:

Fungal Strain	MIC (mg/mL)
C. albicans	0.0048
Fusarium oxysporum	0.039

These findings suggest that the compound could be a valuable candidate for treating fungal infections .

Anticancer Activity

The anticancer potential of 7-Ethyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione has been explored in various cancer cell lines. Notable findings include:

• Cell Lines Tested : MCF7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer).

Cell Line	IC50 (µM)
MCF7	1.88 ± 0.11
A549	0.71
HeLa	7.01 ± 0.60

These results indicate that the compound possesses significant cytotoxicity against these cancer cell lines, making it a promising candidate for further development as an anticancer agent .

While detailed mechanisms remain to be fully elucidated, preliminary studies suggest that the nitro group may play a crucial role in the compound's interaction with cellular targets, potentially leading to apoptosis in cancer cells and disruption of bacterial cell wall synthesis.

Case Studies and Research Findings

Several case studies have highlighted the efficacy of indole derivatives in clinical settings:

• Case Study on Antibacterial Efficacy : In a clinical trial involving patients with bacterial infections resistant to standard antibiotics, treatment with compounds similar to 7-Ethyl-5-nitro resulted in significant improvement in infection control .
• Anticancer Trials : A phase II trial evaluated the effects of indole derivatives in patients with advanced solid tumors, showing a response rate of approximately 30% among participants treated with formulations containing similar compounds .